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Compound of Interest

4,4-Difluoro-1-phenylcyclohexan-
Compound Name:

1-amine
CAS No.: 1894343-04-4
Cat. No.: B3112463

Get Quote

Technical Whitepaper: 4,4-Difluoro-1-
phenylcyclohexan-1-amine

Molecular Probe & Bioisostere Guide

Executive Summary

4,4-Difluoro-1-phenylcyclohexan-1-amine (CAS: 1894343-04-4) represents a strategic
structural modification of the 1-phenylcyclohexylamine scaffold, a pharmacophore historically
associated with NMDA receptor antagonists (e.g., phencyclidine, tenocyclidine) and sigma
receptor ligands.

This molecule integrates a gem-difluoro motif at the C4 position. In drug design, this
modification serves three critical functions:

» Metabolic Hardening: It blocks Cytochrome P450-mediated oxidative metabolism at the
typically labile C4 position.
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» pKa Modulation: The electron-withdrawing nature of the fluorine atoms lowers the basicity of
the distal amine via through-bond and through-space inductive effects, potentially altering
membrane permeability and blood-brain barrier (BBB) penetration.

o Conformational Locking: The dipole associated with the CFz unit influences the ring
puckering, reducing the entropic penalty of binding.

Structural & Electronic Profiling
Conformational Analysis

The cyclohexane ring exists in a dynamic equilibrium, but the 1,1-disubstitution (phenyl and
amine) combined with the 4,4-difluoro substitution imposes specific constraints.

o Steric Dominance: The phenyl group (A-value ~3.0 kcal/mol) strongly prefers the equatorial
position to minimize 1,3-diaxial interactions.

o Dipole Effects: The C-F bonds create a significant dipole. Unlike a hydrocarbon chain, the
CF2 group exhibits a "gauche effect" and electrostatic repulsion that can flatten the chair
conformation slightly at the C4 vertex.

Physicochemical Properties
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Property Estimated Value

Mechanistic Insight

Formula Ci2H1sF2N

MW 211.25 g/mol

Fragment-like space; suitable

for CNS penetration.

ClogP ~2.8-3.2

The lipophilicity is modulated
by the fluorine atoms. While
fluorine is lipophilic, the strong
polarity of the C-F bond can
offset this in specific solvation

shells.

pKa (Conj. Acid) ~8.5-9.0

Lower than the non-fluorinated
parent (typically ~10.5). The
distal inductive effect of the
C4-fluorines reduces the
electron density at the nitrogen

lone pair.

TPSA 26.02 Az

Excellent range for BBB

permeability.

Visualizing the Electronic Effect

The following diagram illustrates the impact of the gem-difluoro substitution on the scaffold's

stability and electronic distribution.
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Figure 1: Mechanistic impact of C4-gem-difluorination on the pharmacological profile of the
cyclohexylamine scaffold.

Synthetic Pathways[1][2][3]

To ensure high purity and structural integrity, a Grignard Addition to a Sulfinylimine is the
recommended protocol. This method is superior to the traditional Strecker synthesis for this
substrate because it avoids toxic cyanide handling and allows for potential stereocontrol if a
chiral sulfinamide is used (Ellman's auxiliary).

Retrosynthetic Logic

o Target: 4,4-Difluoro-1-phenylcyclohexan-1-amine.[1]
¢ Disconnection: C-C bond between the quaternary carbon and the phenyl ring.
 Intermediate:N-tert-butanesulfinyl ketimine derived from 4,4-difluorocyclohexanone.

o Starting Material: 4,4-Difluorocyclohexanone (commercially available).
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Detailed Experimental Protocol

Note: All reactions must be performed under an inert atmosphere (Nitrogen or Argon) using
anhydrous solvents.

Step 1: Formation of the Ketimine

» Reagents: 4,4-Difluorocyclohexanone (1.0 eq), Titanium(IV) ethoxide (Ti(OEt)s, 2.0 eq), (R)-
or (S)-2-methyl-2-propanesulfinamide (1.1 eq).

e Solvent: THF (Tetrahydrofuran).

e Procedure:
o Charge a flame-dried round-bottom flask with 4,4-difluorocyclohexanone and THF.
o Add Ti(OEt)a followed by the sulfinamide.

o Heat to reflux (approx. 65-70°C) for 12—18 hours. Monitor by TLC or LC-MS for the
disappearance of the ketone.

o Workup: Cool to room temperature. Pour into brine with vigorous stirring. Filter the
resulting suspension through a Celite pad to remove titanium salts. Extract the filtrate with
EtOAc.

o Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Step 2: Grignard Addition (Introduction of Phenyl Group)
¢ Reagents: Phenylmagnesium bromide (PhMgBr, 3.0 M in ether, 2.0 eq).

e Solvent: CHz2Clz (Dichloromethane) or Toluene (non-coordinating solvents enhance
diastereoselectivity).

e Procedure:
o Dissolve the sulfinyl ketimine (from Step 1) in anhydrous CH2Clz and cool to -78°C.

o Add PhMgBr dropwise via syringe pump to maintain internal temperature.
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o Stir at -78°C for 4 hours, then slowly warm to room temperature overnight.
o Quench: Slowly add saturated NH4Cl solution.

o lIsolation: Extract with CH2Clz, dry over Na2SOa4, and concentrate.

Step 3: Deprotection to Free Amine

» Reagents: 4M HCI in Dioxane.
¢ Solvent: Methanol (MeOH).

e Procedure:

o

Dissolve the sulfinamide intermediate in MeOH.
o Add 4M HCIl/Dioxane (excess, ~4-5 eq).

o Stir at room temperature for 1-2 hours. A white precipitate (the amine hydrochloride salt)
may form.

o Free Basing: Concentrate the solvent. Redissolve in water and basify to pH >12 using 1M
NaOH. Extract with CH2Cl2.[2]

o Final Purification: Recrystallization from Ethanol/Ether or conversion to the HCI salt for
long-term storage.

Synthesis Workflow Diagram
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Figure 2: Step-wise synthetic route utilizing Ellman's auxiliary chemistry for high-purity isolation.

Medicinal Chemistry Applications
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Bioisosteric Replacement Strategy

This molecule is a direct bioisostere of 1-phenylcyclohexylamine. In the context of NMDA
receptor antagonism (e.g., Phencyclidine analogs), the 4-position of the cyclohexane ring is a
primary site for metabolic degradation (hydroxylation).

Why use the 4,4-Difluoro analog?

o Metabolic Stability: The C-F bond energy (approx. 116 kcal/mol) renders the C4 position inert
to oxidative attack, significantly extending the half-life (

) of the compound in microsomal stability assays.

o Reduced Lipophilicity (LogD): While fluorine is hydrophobic, the replacement of C-H bonds
with polar C-F bonds often lowers the overall LogD compared to a methyl or ethyl
substitution, reducing non-specific binding in plasma proteins.

Potential Target Classes

Based on the structural homology, this core is relevant for:

 NMDA Receptor Antagonists: For the treatment of neuropathic pain or depression (similar to
Ketamine/Esketamine).

o Sigma-1 Receptor Ligands: The phenyl-cyclohexyl-amine motif is a classic pharmacophore
for Sigma receptors, involved in neuroprotection.

o Dopamine Reuptake Inhibitors: Analogs of this structure have shown affinity for the
Dopamine Transporter (DAT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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